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Compound of Interest

Compound Name: ztz240

Cat. No.: B2506932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ztz240 is a potent and selective activator of the voltage-gated potassium channels KCNQ2,

KCNQ3, and KCNQ4. These channels are critical regulators of neuronal excitability, and their

modulation presents a promising therapeutic strategy for epilepsy and other neurological

disorders characterized by neuronal hyperexcitability. This technical guide provides a

comprehensive overview of the available data on the solubility and stability of ztz240, intended

to support researchers and drug development professionals in their preclinical studies. The

document outlines the known physicochemical properties, including solubility in common

laboratory solvents and general stability information based on supplier recommendations.

Furthermore, this guide details established experimental protocols for electrophysiological

assessment of ztz240 activity, as well as standardized methodologies for determining aqueous

solubility and conducting stability studies in accordance with industry best practices. Visual

diagrams are provided to illustrate the mechanism of action and key experimental workflows.

Physicochemical Properties
ztz240, with the chemical name N-(6-chloropyridin-3-yl)-4-fluorobenzamide, is a small molecule

with the following properties:
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Property Value

Molecular Formula C₁₂H₈ClFN₂O

Molecular Weight 250.66 g/mol

Appearance White to off-white crystalline powder

CAS Number 325457-98-5

Solubility Profile
The solubility of a compound is a critical parameter for its use in in vitro and in vivo studies.

While comprehensive aqueous solubility data for ztz240 is not extensively published,

information regarding its solubility in common organic solvents is available from suppliers.

Table 2.1: Solubility of ztz240 in Organic Solvents
Solvent Solubility

Dimethyl Sulfoxide (DMSO) ≥ 40 mg/mL

Note: This data is based on information provided by chemical suppliers. Independent

verification is recommended.

Stability Profile
The stability of a research compound is crucial for ensuring the reliability and reproducibility of

experimental results. The following stability information for ztz240 is based on supplier

recommendations for storage.

Table 3.1: Storage and Stability of ztz240
Form Storage Condition Stability

Solid Powder -20°C ≥ 3 years

In Solvent (DMSO) -80°C ≥ 1 year

Shipping Ambient Temperature Stable for several weeks
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Note: It is recommended to protect the compound from light. For aqueous solutions, it is

advisable to prepare them fresh for each experiment.

Mechanism of Action and Signaling Pathway
ztz240 functions as a positive allosteric modulator of KCNQ2/3/4 channels. It binds to the

voltage-sensing domain (VSD) of the channel, stabilizing it in the open conformation. This

leads to a hyperpolarizing shift in the voltage-dependence of activation and an increase in the

maximal channel open probability. The resulting enhancement of the M-current (a subthreshold

potassium current) dampens neuronal excitability.
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ztz240 Voltage-Sensing Domain (VSD)
of KCNQ2/3/4 Channel

Binds to Channel PoreAllosterically Modulates Stabilization of
Open Conformation

Increased M-Current
(K+ Efflux) Membrane Hyperpolarization Reduced Neuronal

Excitability

Cell Preparation

Patch-Clamp Recording

Data Analysis

Culture CHO or HEK293 cells
stably expressing KCNQ2

Transiently transfect with
KCNQ2 cDNA if necessary

Plate cells onto glass coverslips

Establish whole-cell patch-clamp
configuration

Apply voltage-clamp protocols
to elicit KCNQ currents

Record baseline currents

Perfuse cells with ztz240
(dissolved in external solution)

Record currents in the
presence of ztz240

Measure current amplitude and kinetics

Construct conductance-voltage (G-V) curves

Determine EC50 from
dose-response curves
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Prepare high-concentration
stock solution of ztz240 in DMSO

Add stock solution to
aqueous buffer (e.g., PBS)

in a microplate

Incubate at room temperature
with shaking for a defined period (e.g., 1-2 hours)

Measure precipitation/turbidity
(Nephelometry or UV-Vis Spectroscopy)

Alternatively, filter/centrifuge and
quantify supernatant (LC-MS/MS)

Determine kinetic solubility

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility and
Stability Profile of ztz240]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2506932#ztz240-solubility-and-stability-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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